Cas no 1437780-04-5 (2-(6-Bromo-2-fluoro-3-methylphenyl)propan-2-ol)

• Product Name: 2-(6-Bromo-2-fluoro-3-methylphenyl)propan-2-ol
• CAS No: 1437780-04-5
• MF: C₁₀H₁₂BrFO
• MW: 247.104085922241
• MDL: MFCD28977280
• CID: 5078796
• Update Time: 2026-03-01

2-(6-Bromo-2-fluoro-3-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(6-Bromo-2-fluoro-3-methylphenyl)propan-2-ol
• Benzenemethanol, 6-bromo-2-fluoro-alpha,alpha,3-trimethyl-

• MDL： MFCD28977280
• Inchi： 1S/C10H12BrFO/c1-6-4-5-7(11)8(9(6)12)10(2,3)13/h4-5,13H,1-3H3
• InChI Key： ITVANIUHYDWBMD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C(=C1C(C)(C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2

Additional information on 2-(6-Bromo-2-fluoro-3-methylphenyl)propan-2-ol

Introduction to 2-(6-Bromo-2-fluoro-3-methylphenyl)propan-2-ol (CAS No. 1437780-04-5)

2-(6-Bromo-2-fluoro-3-methylphenyl)propan-2-ol, identified by the chemical identifier CAS No. 1437780-04-5, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The presence of both bromo and fluoro substituents on the phenyl ring, combined with a secondary alcohol functional group, makes it a versatile intermediate for various chemical transformations.

The structural motif of 2-(6-Bromo-2-fluoro-3-methylphenyl)propan-2-ol is highly intriguing from a synthetic perspective. The aromatic ring is substituted at positions 6, 2, and 3 with bromine, fluorine, and methyl groups, respectively. This specific arrangement not only imparts unique electronic properties but also opens up numerous possibilities for further functionalization. The secondary alcohol at the propyl chain provides a site for oxidation or reduction reactions, enabling the synthesis of more complex derivatives.

In recent years, there has been a growing interest in exploring the pharmacological properties of molecules with similar structural features. The combination of halogenated aromatic rings and alcohols has been associated with various biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. For instance, studies have shown that compounds containing bromo and fluoro substituents often exhibit enhanced binding affinity to biological targets due to their ability to engage in hydrophobic interactions and π-stacking interactions.

One of the most compelling aspects of 2-(6-Bromo-2-fluoro-3-methylphenyl)propan-2-ol is its potential as a building block in medicinal chemistry. Researchers have utilized similar scaffolds to develop novel therapeutic agents targeting specific disease pathways. The bromine atom, in particular, serves as an excellent handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many drugs. Additionally, the fluoro group can influence metabolic stability and pharmacokinetic properties, making it a valuable feature in drug design.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-(6-Bromo-2-fluoro-3-methylphenyl)propan-2-ol interacts with biological systems. Molecular modeling studies have revealed that the compound can adopt multiple conformations depending on its environment, which may affect its binding affinity to proteins or enzymes. These insights are crucial for optimizing drug-like properties and predicting potential side effects before experimental validation.

The synthesis of 2-(6-Bromo-2-fluoro-3-methylphenyl)propan-2-ol involves several key steps that highlight its synthetic utility. The starting material typically undergoes bromination followed by fluorination at the desired positions on the aromatic ring. Subsequent formation of the propyl chain via alkylation or reduction reactions completes the synthesis. Each step must be carefully controlled to ensure high yield and purity, which are essential for downstream applications.

In industrial settings, the production of CAS No. 1437780-04-5 is optimized for scalability while maintaining stringent quality control measures. Advanced purification techniques such as column chromatography or recrystallization are employed to isolate the compound in high purity. These processes ensure that researchers receive material suitable for sensitive applications like high-throughput screening or preclinical studies.

The versatility of 2-(6-Bromo-2-fluoro-3-methylphenyl)propan-2-ol extends beyond pharmaceutical applications. In materials science, for example, similar molecules have been explored as precursors for organic semiconductors or liquid crystals due to their ability to form ordered structures. The interplay between electronic properties and molecular geometry makes them attractive candidates for developing novel functional materials.

As research continues to evolve, new methodologies for studying CAS No. 1437780-04-5 are being developed. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy provide detailed structural information, while techniques like X-ray crystallography offer insights into molecular packing and interactions. These tools collectively enhance our understanding of how this compound behaves in different contexts.

The future prospects for 2-(6-Bromo-2-fluoro-3-methylphenyl)propan-2-ol are promising, with ongoing studies exploring its role in emerging therapeutic areas such as immunotherapy and gene editing. By leveraging its unique structural features, scientists aim to develop innovative treatments that address unmet medical needs. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for patients worldwide.